Cas no 120450-05-7 (2-Amino-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile)

2-Amino-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile structure
120450-05-7 structure
Product Name:2-Amino-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
CAS No:120450-05-7
MF:C12H11N3
MW:197.235841989517
MDL:MFCD16877219
CID:1028990
PubChem ID:14244631
Update Time:2025-04-20

2-Amino-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(p-tolyl)-1H-pyrrole-3-carbonitrile
    • 2-Amino-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
    • 1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-methylphenyl)-
    • 2-amino-4-p-tolyl-1H-pyrrole-3-carbonitrile
    • AGN-PC-000TGM
    • AK137036
    • EN000020
    • KB-227635
    • SureCN1905542
    • DB-292684
    • EN300-1296706
    • SCHEMBL1905542
    • HWOHHBHQMXCJJK-UHFFFAOYSA-N
    • SB63137
    • AKOS022171625
    • 120450-05-7
    • DTXSID70557899
    • J-004346
    • MDL: MFCD16877219
    • Inchi: 1S/C12H11N3/c1-8-2-4-9(5-3-8)11-7-15-12(14)10(11)6-13/h2-5,7,15H,14H2,1H3
    • InChI Key: HWOHHBHQMXCJJK-UHFFFAOYSA-N
    • SMILES: N1C(=C(C#N)C(=C1)C1C=CC(C)=CC=1)N

Computed Properties

  • Exact Mass: 197.09543
  • Monoisotopic Mass: 197.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • PSA: 65.6

2-Amino-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Pricemore >>

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